Cas no 2228268-67-3 (1-(azidomethyl)-3-chloro-2,4-difluorobenzene)

• Product Name: 1-(azidomethyl)-3-chloro-2,4-difluorobenzene
• CAS No: 2228268-67-3
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 6240611
• PubChem ID: 149723092
• Update Time: 2025-05-19

1-(azidomethyl)-3-chloro-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-chloro-2,4-difluorobenzene
• EN300-1980515
• 2228268-67-3

• Inchi： 1S/C7H4ClF2N3/c8-6-5(9)2-1-4(7(6)10)3-12-13-11/h1-2H,3H2
• InChI Key： AXOSCQVYNXKHIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CN=[N+]=[N-])F

Computed Properties

• Exact Mass: 203.0061812g/mol
• Monoisotopic Mass: 203.0061812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-3-chloro-2,4-difluorobenzene

1-(Azidomethyl)-3-chloro-2,4-difluorobenzene (CAS No. 2228268-67-3): Properties, Applications, and Market Insights

1-(Azidomethyl)-3-chloro-2,4-difluorobenzene (CAS No. 2228268-67-3) is a specialized aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azidomethyl and halogen substituents, serves as a versatile building block in organic synthesis. Its molecular formula is C₇H₄ClF₂N₃, and it features a benzene ring substituted with chloro, difluoro, and azidomethyl groups, making it a valuable intermediate for click chemistry and drug discovery applications.

The growing interest in 1-(azidomethyl)-3-chloro-2,4-difluorobenzene is driven by its role in bioconjugation and medicinal chemistry. Researchers are increasingly exploring its potential in the synthesis of novel small-molecule therapeutics, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its utility in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions, a cornerstone of modern click chemistry methodologies. This aligns with current trends in drug discovery, where efficient and modular synthetic approaches are in high demand.

From a physicochemical perspective, 1-(azidomethyl)-3-chloro-2,4-difluorobenzene typically appears as a light-sensitive solid with moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran. Its stability profile makes it suitable for various synthetic transformations, though proper storage under inert atmosphere is recommended due to the azide functionality. Analytical characterization is commonly performed using NMR spectroscopy (particularly ¹H and ¹⁹F NMR) and mass spectrometry, which provide definitive structural confirmation.

The market demand for 1-(azidomethyl)-3-chloro-2,4-difluorobenzene has shown steady growth, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in fragment-based drug design. Suppliers have reported increased inquiries for this compound, especially from research teams working on fluorinated drug candidates – a hot topic in medicinal chemistry given the proven benefits of fluorine in improving drug metabolic stability and bioavailability. The global market for fluorinated building blocks is projected to expand significantly, with this compound positioned as a niche but important player.

Recent synthetic applications of 1-(azidomethyl)-3-chloro-2,4-difluorobenzene include its use in creating triazole-linked molecular architectures, which are valuable in chemical biology and materials science. The compound's multifunctional nature allows for sequential modifications, making it attractive for combinatorial chemistry approaches. Several published studies have demonstrated its incorporation into fluorinated scaffolds that show promising activity against various biological targets, though specific therapeutic applications remain under investigation due to proprietary research constraints.

Quality control of 1-(azidomethyl)-3-chloro-2,4-difluorobenzene typically involves HPLC analysis to ensure high purity (>95%), with special attention to azide content verification. Analytical methods development for this compound represents an active area of research, with recent advancements in UPLC-MS techniques providing faster and more accurate characterization. These quality assurance measures are critical given the compound's use in sensitive pharmaceutical intermediates synthesis.

From a regulatory perspective, while 1-(azidomethyl)-3-chloro-2,4-difluorobenzene itself is not classified as hazardous under current major chemical inventories, proper laboratory handling procedures should always be followed when working with organic azides. Researchers are advised to consult relevant material safety data sheets (MSDS) and implement appropriate engineering controls during scale-up processes. The compound's environmental fate and degradation pathways are subjects of ongoing investigation as part of broader green chemistry initiatives in the chemical industry.

The intellectual property landscape surrounding 1-(azidomethyl)-3-chloro-2,4-difluorobenzene shows increasing activity, with several patents filed in recent years covering its synthetic methods and applications in drug discovery platforms. This reflects the compound's growing importance in pharmaceutical innovation and the competitive nature of fluorinated compound research. Companies specializing in custom synthesis have identified derivatives of this compound as potential candidates for their focused libraries targeting specific disease pathways.

Looking ahead, the scientific community anticipates expanded applications of 1-(azidomethyl)-3-chloro-2,4-difluorobenzene in biomaterials development and diagnostic probe design. The compound's unique combination of halogen substituents and reactive azide group makes it particularly suitable for creating multifunctional materials with tailored properties. As research in targeted drug delivery systems advances, this compound may find new roles in constructing smart carrier molecules that respond to specific biological stimuli.

For researchers considering working with 1-(azidomethyl)-3-chloro-2,4-difluorobenzene, current literature suggests focusing on its potential in structure-activity relationship (SAR) studies of fluorinated compounds. The presence of both chloro and difluoro substituents on the aromatic ring offers interesting possibilities for investigating electronic effects in molecular recognition. Additionally, the azidomethyl group provides a convenient handle for further bioconjugation, making this compound a flexible tool in chemical biology research programs.